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Compound of Interest

Compound Name: AMG-548 dihydrochloride

Cat. No.: B15379642 Get Quote

Essential Safety and Handling Guide for AMG-
548 Dihydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling AMG-548 dihydrochloride. Adherence to these

procedures is vital for ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Mitigation
AMG-548 dihydrochloride is a potent, selective p38α inhibitor.[1][2][3] While a specific Safety

Data Sheet (SDS) for AMG-548 dihydrochloride is not publicly available, based on its potent

biological activity and the data for similar chemical compounds, it should be handled as a

hazardous substance. Potential hazards include toxicity if swallowed, in contact with skin, or

inhaled, and it may cause serious eye irritation and allergic skin reactions.

Precautionary Measures:

Avoid breathing dust.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only in a well-ventilated area.
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Avoid release to the environment.

Wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling AMG-548 dihydrochloride to

prevent exposure.

PPE Category Specification

Eye and Face Protection

ANSI-approved safety glasses with side shields

or chemical safety goggles. A face shield should

be worn if there is a risk of splashing.

Skin Protection

Chemical-resistant nitrile gloves. A disposable

lab coat is required. For larger quantities or

when there is a significant risk of exposure,

consider a chemical-resistant apron or suit.

Respiratory Protection

For handling the solid compound, a NIOSH-

approved N95 or higher-rated particulate

respirator is essential to prevent inhalation of

the powder.

Quantitative Data Summary
The following table summarizes key quantitative data for AMG-548.
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Parameter Value

Inhibitory Potency (Ki)
p38α: 0.5 nM, p38β: 3.6 nM, p38γ: 2600 nM,

p38δ: 4100 nM[3]

Inhibitory Concentration (IC50) Whole blood LPS-stimulated TNFα: 3 nM[1][3]

Molecular Weight 461.56 g/mol

Solubility Soluble to 100 mM in DMSO and ethanol.

Storage of Stock Solution -80°C for 6 months; -20°C for 1 month.[1][4]

Standard Operating Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a designated, locked, and well-ventilated

area at the recommended temperature (-20°C for short-term storage).

Weighing and Solution Preparation:

Perform all weighing and solution preparation in a certified chemical fume hood or a glove

box to minimize inhalation exposure.

Use dedicated, clean spatulas and weighing boats.

To prepare a stock solution, slowly add the solvent to the solid AMG-548 dihydrochloride to

avoid dust generation.

Handling of Solutions:

When working with solutions of AMG-548 dihydrochloride, always wear gloves and eye

protection.

Avoid the generation of aerosols.
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Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Spill and Exposure Protocol:

Spill: In case of a spill, evacuate the area. For small spills of the solid, carefully wipe it up

with a damp cloth, avoiding dust generation. For liquid spills, absorb with an inert material.

Place all contaminated materials in a sealed container for hazardous waste disposal.

Ventilate the area and clean the spill site with an appropriate solvent.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan: All waste materials, including empty containers, contaminated PPE, and unused

compound, must be disposed of as hazardous chemical waste. Follow all federal, state, and

local regulations for hazardous waste disposal.[5] Do not allow the product to enter drains.

Experimental Workflow Diagram
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Preparation Phase

Handling Phase

Post-Handling Phase

Receiving and Inspection
- Check for container damage

- Verify label information

Secure Storage
- Store at -20°C or -80°C
- Tightly sealed container

Don PPE
- Lab coat, gloves, eye protection

- N95 respirator for solids

Weighing Solid Compound
- Inside chemical fume hood
- Use dedicated equipment

Solution Preparation
- Add solvent to solid slowly
- Avoid aerosol generation

Experimental Use
- Handle solutions with care

- Maintain clear labeling

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Disposal
- Segregate hazardous waste
- Follow institutional protocols

Doff PPE
- Remove gloves and lab coat

- Wash hands thoroughly

Spill or Exposure Event

Follow Spill/Exposure Protocol
- Evacuate and secure area

- Provide first aid
- Report incident

Click to download full resolution via product page

Caption: Workflow for the safe handling of AMG-548 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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